Cas no 75307-59-4 (1,3-Dioxane-4,6-dione, 5-hydroxy-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-hydroxy-2,2-dimethyl-
• CAS No: 75307-59-4
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 539773
• PubChem ID: 12639417
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 5-hydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-hydroxy-2,2-dimethyl-
• 5-hydroxy-2,2-dimethyl-1,3-dioxane-4,6-dione
• 75307-59-4
• DTXSID60505283

• Inchi： 1S/C6H8O5/c1-6(2)10-4(8)3(7)5(9)11-6/h3,7H,1-2H3
• InChI Key： SNJAIDWCSZHCQF-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)O)=O

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83